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Compound of Interest

Compound Name: 5-Ethylpyridine-3-sulfonic acid

CAS No.: 801144-33-2

Cat. No.: B13788103

Get Quote

Executive Summary & Immediate Safety Profile
5-Ethylpyridine-3-sulfonic acid (CAS: 801144-33-2) is a functionalized heterocyclic building

block.[1][2] While often overlooked as a mere "intermediate," its disposal requires specific

protocols due to its dual nature: it possesses a basic nitrogen (pyridine ring) and a strongly

acidic moiety (sulfonic acid).

Critical Hazard: The primary disposal hazard is Corrosivity (RCRA D002).[1] Upon contact with

moisture or mucous membranes, the sulfonic acid group drives the pH down significantly,

capable of causing severe skin burns and eye damage.
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Parameter Critical Data

Physical State Solid (White to yellow powder/crystals)

Primary Hazard Corrosive (Skin/Eye Cat 1B)

Signal Word DANGER

Incompatibilities
Strong Oxidizers (Violent reaction), Strong

Bases (Exothermic neutralization)

RCRA Code
D002 (Corrosivity), potentially D038 (Pyridine) if

leaching occurs

Chemical Profile: The "Why" Behind the Protocol
To dispose of this chemical safely, you must understand its behavior in solution.[1]

Zwitterionic Character: In its solid state, the molecule likely exists as a zwitterion (internal

salt), where the sulfonic acid protonates the pyridine nitrogen. However, in the presence of

water, the sulfonic acid group (

) dissociates completely, overwhelming the weak basicity of the pyridine ring.[1]

The Nitrogen Factor: Unlike simple mineral acids (like

), this compound contains a heterocyclic nitrogen. Do not mix with bleach (Sodium
Hypochlorite). Oxidizing pyridine derivatives can generate toxic chloramines or unstable N-
oxides.[1]

Exothermic Potential: Neutralization releases significant heat (enthalpy of neutralization).[1]

Because the molecular weight (187.22 g/mol ) is relatively high compared to mineral acids,

the heat density is lower, but rapid addition of base can still cause flash-boiling in small

volumes.[1]

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent
Best for: Expired shelf stock or excess dry reagent.
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Direct Incineration (Lab Pack) is the industry gold standard.[1]

Segregation: Do not combine with general organic trash.[1] Segregate into a container

marked "Solid Corrosive - Acidic."[1]

Packaging: Keep in the original glass or HDPE container if possible. If transferring, use a

wide-mouth HDPE jar.[1]

Labeling: Label clearly: "5-Ethylpyridine-3-sulfonic acid. Corrosive Solid. Acidic."

Disposal Path: Submit for High-Temperature Incineration. This ensures the destruction of the

pyridine ring, preventing groundwater contamination.[1]

Scenario B: Disposal of Aqueous Solutions/Reaction
Mixtures
Best for: HPLC waste, reaction byproducts, or dissolved stock.

Protocol: Controlled Neutralization Note: Only perform this if your local EHS regulations permit

drain disposal of neutralized, non-toxic organic salts. If not, treat as Liquid Hazardous Waste.

Preparation:

Don PPE: Nitrile gloves (0.11mm min thickness), chemical splash goggles, and lab coat.

Place the solution in a fume hood inside a secondary containment tray.[1]

Dilution:

If the solution is concentrated (>10% w/v), dilute 1:5 with cold water to act as a heat sink.

Neutralization (The "Titration" Approach):

Reagent: Use 5% Sodium Bicarbonate (

) or Sodium Carbonate (

).[1] Avoid Sodium Hydroxide (
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) to prevent rapid temperature spikes.[1]

Action: Add base slowly with stirring. Expect effervescence (

release).[1]

Target: Adjust pH to 6.0 – 9.0.

Verification:

Use a calibrated pH meter or broad-range litmus paper.[1] Do not rely on visual cues.

Final Disposition:

Option 1 (Zero Discharge): Pour neutralized soup into a carboy labeled "Aqueous Waste -

Organic/Pyridine Derivatives." (Recommended).[1]

Option 2 (Drain - Only if permitted): Flush with 20 volumes of water.[1] Warning: Many

jurisdictions prohibit pyridine derivatives in sewer systems due to persistence.

Visual Workflow: Decision Logic
The following diagram outlines the decision process for disposing of 5-Ethylpyridine-3-
sulfonic acid.
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Start: 5-Ethylpyridine-3-sulfonic acid Waste

Determine Physical State

Solid Reagent Aqueous/Solvent Solution

Segregate: Corrosive Acidic Solids Is Solvent Halogenated?

Lab Pack for Incineration Yes (e.g., DCM, Chloroform) No (Water, MeOH, EtOH)

Halogenated Waste Stream
(Do Not Neutralize)

Neutralize to pH 6-9
(Use NaHCO3)

Containerize: Non-Halo Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating and treating 5-Ethylpyridine-3-sulfonic acid waste

streams.

Regulatory Compliance & Classification
When filling out your waste manifest, precise classification prevents regulatory fines and

ensures safety for transport personnel.[1]
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US EPA (RCRA) Codes[1]
D002 (Corrosivity): Applicable if the waste is aqueous and has a pH

2.[1] Even as a solid, it is best managed as a characteristic corrosive solid.[1]

D038 (Pyridine): While this specific ethyl-sulfonic acid derivative is not explicitly listed as

D038, the EPA Toxicity Characteristic Leaching Procedure (TCLP) limit for Pyridine is 5.0

mg/L. If the sulfonic acid group cleaves or if the waste contains unreacted pyridine

impurities, it may trigger this code.[1] Conservative Approach: Always list potential pyridine

content on the profile.[1]

Transport (DOT)
If you must transport this waste off-site (via a licensed hauler):

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (5-Ethylpyridine-3-sulfonic
acid)[1]

Hazard Class: 8

Packing Group: II or III (depending on corrosivity testing; assume II for safety).[1]

Emergency Procedures (Spills)
Do not use water to clean up a solid spill—this creates a larger corrosive liquid footprint.[1]

Isolate: Evacuate the immediate area (10-meter radius).

PPE: Wear a face shield and double nitrile gloves.[1]

Containment:

Solid Spill: Cover with dry lime, sand, or soda ash to neutralize potential acidity. Sweep

carefully to avoid dust generation.[1][3][4]

Liquid Spill: Absorb with vermiculite or a commercial "Acid Neutralizing" spill pillow.[1]
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Decontamination: Once the bulk material is removed, wipe the surface with a dilute sodium

bicarbonate solution until bubbling ceases, then rinse with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nyu.edu [nyu.edu]

2. 5-Ethylpyridine-3-sulfonic acid - CAS号 801144-33-2 - 摩熵化学 [molaid.com]

3. fishersci.com [fishersci.com]

4. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 5-Ethylpyridine-3-
sulfonic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13788103/docs#operational-guide-safe-disposal-of-
5-ethylpyridine-3-sulfonic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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